2-(4-Bromobenzyloxy)-6-fluorobenzonitrile

• Molecular Formula: C14H9BrFNO
• Molecular Weight: 306.13 g/mol
• IUPAC Name: 2-[(4-bromophenyl)methoxy]-6-fluorobenzonitrile
• InChI: InChI=1S/C14H9BrFNO/c15-11-6-4-10(5-7-11)9-18-14-3-1-2-13(16)12(14)8-17/h1-7H,9H2
• InChI Key: GIUSXLUPDQXZGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C#N)OCC2=CC=C(C=C2)Br

Description

2-(4-Bromobenzyloxy)-6-fluorobenzonitrile is a useful research compound. Its molecular formula is C14H9BrFNO and its molecular weight is 306.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (ice water) suspension of sodium hydride (316 mg; 7.9 mmol) in anhydrous DMF (10 mL) is added a solution of 4-bromobenzyl alcohol (1.48 g; 7.9 mmol) in anhydrous DMF (5 mL) over 10 minutes. After allowing to room temperature over 30 minutes, this solution is added to a cold (ice water) stirred solution of 2,6-difluorobenzonitrile (1 g; 7.2 mmol) in anhydrous DMF (15 mL), and allowed to room temperature over 3 hours. The reaction mixture is poured into ice water with vigorous stirring and refrigerated overnight. The resulting precipitate is removed by filtration and dried under vacuum at 30° C. overnight to give 1.82 grams 2-(4-bromobenzyloxy)-6-fluorobenzonitrile.